Cas no 20072-02-0 (phyllanthine)

• Product name: phyllanthine
• CAS No: 20072-02-0
• MF: C₁₄H₁₇NO₃
• MW: 247.29000
• CID: 908984
• PubChem ID: 193552

phyllanthine Chemical and Physical Properties

Names and Identifiers

• phyllanthine
• DTXSID40942096
• (2R, 4R, 8S)-4-methoxy-14-oxa-7-azatetracyclo[6.6.1.01, 11.02, 7]pentadeca-9, 11-dien-13-one
• (2R,4R,8S)-4-Methoxy-14-oxa-7-azatetracyclo[6.6.1.01,11.02,7]pentadeca-9,11-dien-13-one
• 20072-02-0
• 10-methoxy-9,10,11,11a-tetrahydro-8h-6,11b-methanofuro[2,3-c]pyrido[1,2-a]azepin-2(6h)-one

• Inchi： InChI=1S/C14H17NO3/c1-17-11-4-5-15-10-3-2-9-6-13(16)18-14(9,8-10)12(15)7-11/h2-3,6,10-12H,4-5,7-8H2,1H3/t10-,11-,12-,14?/m1/s1
• InChI Key： YKLWRYOORWTCQQ-ZXRVKKJVSA-N
• SMILES： COC1CCN2C(C1)C34CC2C=CC3=CC(=O)O4

Computed Properties

• Exact Mass: 247.12100
• Monoisotopic Mass: 247.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.8A^2
• XLogP3: 0.7

Experimental Properties

• Density: 1.3
• Boiling Point: 472.2°C at 760 mmHg
• Flash Point: 239.4°C
• Refractive Index: 1.611
• PSA: 38.77000
• LogP: 0.96780

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indolizidines Indolizidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indolizidines